molecular formula C9H11NO3S B8315568 3-[(Thiophen-2-ylmethyl)(formyl)amino]propanoic acid

3-[(Thiophen-2-ylmethyl)(formyl)amino]propanoic acid

Cat. No.: B8315568
M. Wt: 213.26 g/mol
InChI Key: UFSNSMKRMRYQRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(Thiophen-2-ylmethyl)(formyl)amino]propanoic acid is a useful research compound. Its molecular formula is C9H11NO3S and its molecular weight is 213.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NO3S

Molecular Weight

213.26 g/mol

IUPAC Name

3-[formyl(thiophen-2-ylmethyl)amino]propanoic acid

InChI

InChI=1S/C9H11NO3S/c11-7-10(4-3-9(12)13)6-8-2-1-5-14-8/h1-2,5,7H,3-4,6H2,(H,12,13)

InChI Key

UFSNSMKRMRYQRP-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)CN(CCC(=O)O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-[(thiophen-2-ylmethyl) (formyl)amino]-propionate (15.6 g) prepared in the step 2 was added to a solution of 5.4 g of potassium hydroxide in 100 mL of ethanol and stirred at room temperature for 2 hours. The solvent was evaporated from the reaction solution in vacuo, 50 mL of water was added to the residue and the mixture was subjected to extraction with diethyl ether. The resulting aqueous solution was slowly neutralized with a 1N aqueous solution of hydrochloric acid with stirring to adjust to pH 3 followed by extracting with diethyl ether. The organic layer was separated, washed with water and a saturated solution of sodium chloride successively and dried over anhydrous magnesium sulfate and the solvent was evaporated therefrom in vacuo to give 13.8 g of the objective compound as light yellow liquid.
Quantity
15.6 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

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